Cas no 474330-55-7 (2-Bromo-5-iodo-4-methyl-benzoic acid methyl ester)

• Product Name: 2-Bromo-5-iodo-4-methyl-benzoic acid methyl ester
• CAS No: 474330-55-7
• MF: C₉H₈BrIO₂
• MW: 354.967094421387
• CID: 5525796
• Update Time: 2025-08-05

2-Bromo-5-iodo-4-methyl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-iodo-4-methyl-benzoic acid methyl ester
• Methyl 2-bromo-5-iodo-4-methylbenzoate

• Inchi： 1S/C9H8BrIO2/c1-5-3-7(10)6(4-8(5)11)9(12)13-2/h3-4H,1-2H3
• InChI Key： ZALXPDMDZZAHDP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(I)=C(C)C=C1Br

Additional information on 2-Bromo-5-iodo-4-methyl-benzoic acid methyl ester

2-Bromo-5-Iodo-4-Methyl-Benzoic Acid Methyl Ester (CAS No. 474330-55-7)

The compound 2-Bromo-5-Iodo-4-Methyl-Benzoic Acid Methyl Ester, identified by the CAS number 474330-55-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with bromine, iodine, and methyl groups, along with an ester functional group. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it valuable for research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and esterification reactions. The strategic placement of substituents on the aromatic ring allows for fine-tuning of electronic properties, which is crucial for its application in areas such as drug design, electronic materials, and advanced polymers. For instance, the bromine and iodine substituents contribute to the molecule's reactivity and stability, while the methyl group enhances solubility and compatibility with various solvents.

In terms of application, 2-Bromo-5-Iodo-4-Methyl-Benzoic Acid Methyl Ester has shown promise in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for bioactive compounds, leveraging its structural versatility to create derivatives with enhanced pharmacokinetic profiles. Additionally, this compound has been utilized in the synthesis of advanced materials, such as organic light-emitting diodes (OLEDs), where its electronic properties play a pivotal role in device performance.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure high yield and purity. The use of modern analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has facilitated the characterization of this compound at a molecular level. These tools have also enabled researchers to study its stability under various environmental conditions, providing insights into its suitability for different applications.

Recent studies have highlighted the importance of understanding the stereochemical properties of 2-Bromo-5-Iodo-4-Methyl-Benzoic Acid Methyl Ester. By employing computational chemistry methods, scientists have been able to predict the molecule's behavior in different chemical environments, paving the way for more efficient synthesis pathways and improved product quality. Furthermore, the compound's role in catalytic processes has been explored, with promising results in asymmetric catalysis and enantioselective reactions.

In conclusion, 2-Bromo-5-Iodo-4-Methyl-Benzoic Acid Methyl Ester (CAS No. 474330-55-7) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and versatile properties make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new possibilities for this compound, its impact on various scientific domains is expected to grow significantly in the coming years.